3-[4-(Methylsulfanyl)phenyl]oxolan-3-amine

• IUPAC Name: 3-(4-methylsulfanylphenyl)oxolan-3-amine
• InChI: InChI=1S/C11H15NOS/c1-14-10-4-2-9(3-5-10)11(12)6-7-13-8-11/h2-5H,6-8,12H2,1H3
• InChI Key: FVMNADLIXXWLNU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2(CCOC2)N
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol
• CAS No.: 2044773-72-8

Description

3-[4-(Methylsulfanyl)phenyl]oxolan-3-amine is a useful research compound. Its molecular formula is C11H15NOS and its molecular weight is 209.31. The purity is usually 95%.
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Scientific Research Applications

Novel Compound Synthesis

3-[4-(Methylsulfanyl)phenyl]oxolan-3-amine and similar compounds have shown relevance in novel chemical synthesis processes. One study detailed the synthesis of 3-alkyl-4-phenyl-1,3-thiazole-2(3H)-thione derivatives through a reaction involving a primary amine, carbon disulfide, and bromoacetophenone. This process represents a rapid route to synthesize molecules with biological properties (Safaei‐Ghomi et al., 2012).

Organic Aerosol Formation

Amines like this compound are significant in the study of atmospheric chemistry, particularly in understanding aerosol formation. Research has shown that primary aliphatic amines undergo oxidation processes that result in substantial aerosol mass yields, a phenomenon important for understanding air quality and climate modeling (Malloy et al., 2008).

Fluorescence Enhancement in Chemical Compounds

The study of fluorescence in chemical compounds is pivotal for applications like sensor technology and material science. Research indicates that substituting N-phenyl groups in compounds similar to this compound leads to enhanced fluorescence properties, demonstrating the 'amino conjugation effect' and its potential application in developing new fluorescence materials (Yang et al., 2002).

Asymmetric Synthesis of Amines

Amines are crucial in synthesizing a wide range of pharmaceuticals and complex molecules. N-tert-Butanesulfinyl imines, akin to this compound, serve as intermediates in the asymmetric synthesis of amines, underscoring their significance in producing enantioenriched amines for medicinal chemistry (Ellman et al., 2002).